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Compound Name:
Glucocerebrosidase-IN-1

hydrochloride

Cat. No.: B15139680 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Glucocerebrosidase-IN-1 hydrochloride is a potent and selective inhibitor of the lysosomal

enzyme glucocerebrosidase (GCase).[1][2] It demonstrates an IC50 value of 29.3 µM and a Ki

of 18.5 µM.[3][4][5] Due to its role in modulating GCase activity, this compound is a valuable

tool for research into Gaucher disease (GD) and Parkinson's disease (PD).[1][6] Proper

preparation of a stock solution is the first critical step for ensuring reproducible and reliable

results in downstream experiments. This document provides a detailed protocol for the

preparation, storage, and handling of Glucocerebrosidase-IN-1 hydrochloride stock

solutions.

Chemical and Physical Properties
A summary of the key quantitative data for Glucocerebrosidase-IN-1 and its hydrochloride salt

is presented below. Researchers should always refer to the Certificate of Analysis (CoA)

provided by the supplier for lot-specific information.
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Property Value Reference

Compound Name
Glucocerebrosidase-IN-1

hydrochloride
[1]

CAS Number 2279945-77-4 [3]

Molecular Formula C₁₃H₂₇NO₃ · HCl

Molecular Weight 245.36 g/mol (for free base) [3][7]

Appearance Solid powder [7]

Recommended Solvent DMSO [3]

Storage (Solid) -20°C for up to 3 years [3][8]

Storage (In Solvent) -80°C for up to 1 year [3][8]

Note: The molecular weight of the hydrochloride salt will be slightly higher than the free base.

Always use the molecular weight from the product-specific Certificate of Analysis for precise

calculations.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Glucocerebrosidase-IN-1
hydrochloride in Dimethyl Sulfoxide (DMSO).

3.1. Materials

Glucocerebrosidase-IN-1 hydrochloride powder

Anhydrous/molecular biology grade DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, precision pipettes and tips
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Vortex mixer

(Optional) Sonicator bath

3.2. Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle the powder form of the compound in a chemical fume hood or a ventilated enclosure

to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information before

starting.

3.3. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Glucocerebrosidase-IN-1 hydrochloride to

warm to room temperature for 15-20 minutes. This prevents condensation of atmospheric

moisture onto the hygroscopic powder.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of the

compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.45 mg of the

compound (using the free base MW of 245.36 g/mol ; adjust based on the exact MW from

the CoA).

Calculation:Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Mass = 0.001 L × 0.010 mol/L × 245.36 g/mol × 1000 mg/g = 2.45 mg

Dissolution: Add the weighed powder to a sterile vial. Using a calibrated pipette, add the

calculated volume of DMSO. For the example above, add 1.0 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid

dissolution. Visually inspect the solution to ensure no particulates are present.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots upright at -80°C.[3][8]

Visualizations
4.1. Experimental Workflow The following diagram outlines the sequential steps for preparing

the stock solution.
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Caption: Workflow for preparing Glucocerebrosidase-IN-1 HCl stock solution.
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4.2. Key Relationships for Solution Integrity This diagram illustrates the logical dependencies

required to ensure a high-quality, reliable stock solution.

Controlling Factors
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Caption: Factors influencing the quality of the final stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-of-glucocerebrosidase-in-1-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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